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Compound of Interest

Compound Name: 2-Amino-6-fluorobenzaldehyde

Cat. No.: B111952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Amino-6-fluorobenzaldehyde, a key building block in pharmaceutical and chemical synthesis.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment and

mitigating potential risks associated with the handling of this compound. This document

summarizes key quantitative data, outlines detailed experimental protocols for emergency

situations, and provides visual workflows for critical safety procedures.

Chemical and Physical Properties
2-Amino-6-fluorobenzaldehyde is a solid, typically appearing as a white to off-white or pale

yellow crystalline powder. A summary of its key physical and chemical properties is presented

below.
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Property Value Reference

Chemical Formula C₇H₆FNO [1][2]

Molecular Weight 139.13 g/mol [1][2]

Appearance
White to off-white or pale

yellow crystalline solid
[1][2]

Odor
Odorless to strong, pungent

odor (conflicting reports)
[1][2]

Solubility
Soluble in DMSO, slightly

soluble in water
[1]

Storage Temperature
2-8 °C, under inert gas

(nitrogen or argon)
[2]

Hazard Identification and Classification
2-Amino-6-fluorobenzaldehyde is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning

Toxicological Information
Detailed toxicological data for 2-Amino-6-fluorobenzaldehyde is not readily available.

However, based on its GHS classification, it is considered to be toxic upon ingestion or

inhalation and can cause irritation to the skin and eyes[2].
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Exposure Controls and Personal Protection
To minimize exposure and ensure safe handling, the following engineering controls and

personal protective equipment (PPE) are recommended.

Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear chemically resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

If ventilation is inadequate or for spill cleanup,

use a NIOSH-approved respirator with an

appropriate cartridge.

Experimental Protocols
First Aid Measures
In the event of exposure, immediate action is critical. The following protocols should be

followed:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.
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Firefighting Measures
In case of a fire involving 2-Amino-6-fluorobenzaldehyde, follow these procedures:

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: During a fire, irritating and toxic gases may be generated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures (Spill Cleanup)
For a small spill, laboratory personnel trained in hazardous material handling can follow this

protocol:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Ensure Proper Ventilation: Work in a well-ventilated area or use a fume hood to control

vapors.

Don Appropriate PPE: Wear chemical safety goggles, chemically resistant gloves, a lab coat,

and a respirator if necessary.

Contain the Spill: For solid spills, carefully sweep the material to avoid generating dust. For

liquid spills, create a dike around the spill using an inert absorbent material (e.g., vermiculite,

sand, or earth).

Absorb and Collect: Cover the spill with the absorbent material. Once fully absorbed,

carefully scoop the material into a labeled, sealable hazardous waste container.

Decontaminate the Area: Wipe the spill area with a damp cloth. Dispose of the cloth and any

other contaminated materials in the hazardous waste container.

Dispose of Waste: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office.
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Visual Safety Workflows
The following diagrams illustrate key safety and handling procedures.
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Caption: Chemical Spill Response Workflow
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Caption: Hierarchy of Controls for Safe Handling

Storage and Disposal
Storage: Store 2-Amino-6-fluorobenzaldehyde in a tightly sealed container in a cool, dry, and

well-ventilated area. Protect from light and moisture. For long-term stability, storage at 2-8 °C

under an inert atmosphere (nitrogen or argon) is recommended[2].
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Disposal: Dispose of this chemical and its container in accordance with local, state, and federal

regulations. It should be treated as hazardous waste and disposed of through a licensed

professional waste disposal service. Do not dispose of it down the drain.

This guide is intended to provide comprehensive safety and handling information. Always

consult the most up-to-date Safety Data Sheet (SDS) from your supplier before use and ensure

that all laboratory personnel are trained on the proper handling procedures for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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